Cas no 2228181-22-2 (5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one
• CAS No: 2228181-22-2
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 6292616
• PubChem ID: 165845237
• Update Time: 2025-05-26

5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one
• 2228181-22-2
• EN300-1813493

• Inchi： 1S/C6H7N3O2/c10-6-7-3-5(11-6)4-1-8-9-2-4/h1-2,5H,3H2,(H,7,10)(H,8,9)
• InChI Key： MUTGXVQURGZLEB-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=NNC=1)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67Ų

Additional information on 5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one

Introduction to 5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 2228181-22-2)

5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 2228181-22-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the class of oxazolidinone derivatives, which are known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a pyrazole moiety in its structure further enhances its pharmacological relevance, as pyrazole derivatives are widely recognized for their role in drug discovery and development.

The chemical structure of 5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one consists of a five-membered ring containing an oxygen atom (oxazolidinone core) linked to a four-membered pyrazole ring. This configuration allows for multiple possible interactions with biological targets, making it a versatile scaffold for designing novel therapeutic agents. The compound’s molecular formula is C₈H₈N₄O₂, and its systematic name reflects its structural components: the oxazolidinone ring and the pyrazole substituent at the 4-position.

In recent years, there has been a growing interest in exploring the pharmacological potential of 5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one. Several studies have highlighted its promising activities against various diseases, particularly in the context of cancer therapy. The oxazolidinone moiety is known to exhibit inhibitory effects on enzymes and receptors involved in tumor growth and progression. Additionally, the pyrazole ring contributes to the compound’s ability to modulate cellular signaling pathways that are crucial for cancer cell proliferation and survival.

One of the most compelling aspects of 5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one is its potential as an inhibitor of kinases, which are enzymes that play a critical role in many cellular processes, including cell division and signal transduction. Studies have shown that this compound can selectively inhibit specific kinases by binding to their active sites, thereby disrupting aberrant signaling pathways that contribute to disease development. This selective inhibition makes it an attractive candidate for further development into a kinase-targeted therapy.

The synthesis of 5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the oxazolidinone ring through condensation reactions between β-diketones or β-ketoesters with hydroxylamine derivatives. Subsequently, functionalization at the 4-position of the pyrazole ring is achieved through nucleophilic substitution or coupling reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in the synthesis process.

Recent advances in computational chemistry have also contributed to the understanding of 5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one’s interactions with biological targets. Molecular docking studies have been used to predict how this compound binds to specific proteins and enzymes involved in disease pathways. These studies not only provide insights into its mechanism of action but also help in designing analogs with enhanced potency and selectivity. The integration of experimental data with computational modeling has become a cornerstone in modern drug discovery, enabling researchers to accelerate the development of novel therapeutics.

The pharmacokinetic properties of 5-(1H-pyrazol-4-yl)-1,3-oxazolidin-2-one are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and metabolic stability. These findings are essential for guiding clinical trials and ensuring that the compound progresses safely through drug development pipelines.

In conclusion,5-(1H-pyrazol-4-yll)-1,3 oxazolidin - 2 - one (CAS No . 222818 - 22 - 2 ) represents a promising lead compound with significant therapeutic potential . Its unique structural features , combined with its demonstrated biological activities , make it an attractive candidate for further research . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments . The ongoing exploration of its pharmacological properties ensures that it remains at the forefront of pharmaceutical research , offering hope for new therapeutic interventions across multiple disease areas .